![molecular formula C32H28N4O8S2 B1581433 C.I. Direct Red 39 CAS No. 6358-29-8](/img/structure/B1581433.png)
C.I. Direct Red 39
Overview
Description
C.I. Direct Red 39, also known as Direct Red 39, is a dark red solid . It is used as a dye for various materials such as cellulose, silk, wool, nylon, leather, and paper . It is also used in consumer home dyes .
Synthesis Analysis
The synthesis of Direct Red 39 involves a series of reactions. The process starts with the double nitration of 3,3’-Dimethylbenzidine. This is followed by coupling with 7-Hydroxynaphthalene-1,3-disulfonic acid. The resulting compound is then coupled with phenol .Molecular Structure Analysis
The molecular formula of Direct Red 39 is C32H26N4Na2O8S2 . It belongs to the double azo class . The molecular weight is 704.68 .Chemical Reactions Analysis
Direct Red 39 is an azo compound. Azo, diazo, azido compounds can detonate, especially organic azides that have been sensitized by the addition of metal salts or strong acids .Physical And Chemical Properties Analysis
Direct Red 39 is a dark red powder . It is insoluble in water . It is an azo compound and can be explosive when suspended in air at specific concentrations .Scientific Research Applications
Dye Aggregation in Solution
A study by Navarro and Sanz (1999) focused on the molecular aggregation of C.I. Direct Red I in aqueous solutions, exploring factors such as dye concentration, temperature, and pH. This research is critical for optimizing dyeing processes in various industries. They used electrochemical and VIS spectrophotometrical methods to understand the dye's behavior under different conditions, contributing to the knowledge of dye aggregation in solutions (Navarro & Sanz, 1999).
Decolorization and Treatment Processes
Soleymani, Saien, and Bayat (2011) developed an artificial neural network model to predict the decolorization efficiency of C.I. Direct Red 16 using UV/K2S2O8 process. This study provides insights into the treatment and recycling of wastewater containing C.I. Direct Red dyes in industrial settings. By understanding the operational parameters and their impact on decolorization, this research aids in developing more efficient and environmentally friendly waste treatment methods (Soleymani, Saien, & Bayat, 2011).
Sorption Behavior on Natural Sediments
Liu, Liu, Tang, and Su (2001) examined the adsorption behavior of various C.I. dyes, including C.I. Direct Blue and C.I. Direct Red variants, on natural sediments. Their research highlights the significance of environmental interactions of these dyes, especially in understanding their fate and transport in natural water bodies. By evaluating the factors influencing dye adsorption, such as pH and ion strength, this study contributes to the field of environmental chemistry and pollution control (Liu, Liu, Tang, & Su, 2001).
Transport Phenomena into Cellulose Membranes
Research by Maekawa, Kasai, and Nango (1998) focused on the transport phenomena of C.I. Direct Red 2 into cellulose membranes. This study is relevant for applications in textile processing and dyeing technologies. Understanding the affinity of these dyes for cellulose and their transport mechanisms can inform the development of more efficient and sustainable dyeing processes (Maekawa, Kasai, & Nango, 1998).
Toxicity and Treatment Intermediates
Investigating the toxicity and intermediates of C.I. Direct Red dyes, Sponza and Işık (2005) provided valuable insights into the environmental and health impacts of these dyes. Their study on C.I. Direct Red 28 explored its decolorization and mineralization in a sequential treatment system, contributing to the understanding of potential hazards and the development of safer handling and disposal methods for dye-containing wastewater (Sponza & Işık, 2005).
Photocatalytic Degradation Studies
Song et al. (2008) conducted a study on the photocatalytic degradation of C.I. Direct Red 23, providing insights into advanced oxidation processes for dye removal from water. This research is particularly relevant for environmental remediation and water treatment, showcasing the effectiveness of novel catalysts and techniques in breaking down persistent dyes in aquatic systems (Song et al., 2008).
Mechanism of Action
Safety and Hazards
Direct Red 39 is an azo compound and can detonate, especially organic azides that have been sensitized by the addition of metal salts or strong acids . Toxic gases can be formed by mixing materials of this class with various chemicals . It is recommended to store this material under ambient temperatures .
properties
IUPAC Name |
disodium;8-[[4-[4-[(4-ethoxyphenyl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]-7-hydroxynaphthalene-1,3-disulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H28N4O8S2.2Na/c1-4-44-25-10-8-24(9-11-25)33-34-27-12-5-21(15-19(27)2)22-6-13-28(20(3)16-22)35-36-32-29(37)14-7-23-17-26(45(38,39)40)18-30(31(23)32)46(41,42)43;;/h5-18,37H,4H2,1-3H3,(H,38,39,40)(H,41,42,43);;/q;2*+1/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLZCDQVDTBWJND-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC4=C(C=CC5=CC(=CC(=C54)S(=O)(=O)[O-])S(=O)(=O)[O-])O)C)C.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H26N4Na2O8S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8025204 | |
Record name | C.I. Direct Red 39 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8025204 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
704.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Direct red 39 is a dark red powder. (NTP, 1992), Dark red solid; [CAMEO] | |
Record name | DIRECT RED 39 | |
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URL | https://cameochemicals.noaa.gov/chemical/20306 | |
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Record name | C.I. Direct Red 39 | |
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Solubility |
less than 1 mg/mL at 64 °F (NTP, 1992) | |
Record name | DIRECT RED 39 | |
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URL | https://cameochemicals.noaa.gov/chemical/20306 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
6358-29-8 | |
Record name | DIRECT RED 39 | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20306 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | C.I. Direct Red 39 | |
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Record name | 1,3-Naphthalenedisulfonic acid, 8-[2-[4'-[2-(4-ethoxyphenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-7-hydroxy-, sodium salt (1:2) | |
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Record name | C.I. Direct Red 39 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8025204 | |
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Record name | Disodium 8-[[4'-[(4-ethoxyphenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-7-hydroxynaphthalene-1,3-disulphonate | |
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Record name | DIRECT RED 39 | |
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Record name | C.I. DIRECT RED 39 | |
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Melting Point |
545 °F (decomposes) (NTP, 1992) | |
Record name | DIRECT RED 39 | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20306 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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